Cas no 103796-52-7 (4-Ethoxy-3-methoxyphenylacetonitrile)

• Product Name: 4-Ethoxy-3-methoxyphenylacetonitrile
• CAS No: 103796-52-7
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• MDL: MFCD00016402
• CID: 125850
• PubChem ID: 3863951
• Update Time: 2025-09-26

4-Ethoxy-3-methoxyphenylacetonitrile Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile,4-ethoxy-3-methoxy-
• 4-Ethoxy-3-methoxyphenylacetonitrile
• 2-(4-ethoxy-3-methoxyphenyl)acetonitrile
• DTXSID50397553
• 4-Ethoxy-3-methoxyphenylacetonitrile,
• MFCD00016402
• EN300-1840295
• FT-0676189
• 103796-52-7
• AKOS006344169
• GRTNZZWHXYRVDL-UHFFFAOYSA-N
• (4-ethoxy-3-methoxyphenyl)acetonitrile
• CS-0299271
• SCHEMBL7315399

• MDL： MFCD00016402
• Inchi： 1S/C11H13NO2/c1-3-14-10-5-4-9(6-7-12)8-11(10)13-2/h4-5,8H,3,6H2,1-2H3
• InChI Key： GRTNZZWHXYRVDL-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(CC#N)=CC=1OC

Computed Properties

• Exact Mass: 191.09500
• Monoisotopic Mass: 191.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 42.2A^2

Experimental Properties

• Density: 1.061
• Melting Point: 54-56°C
• Boiling Point: 310.8°Cat760mmHg
• Flash Point: 117.9°C
• Refractive Index: 1.508
• PSA: 42.25000
• LogP: 2.15998

4-Ethoxy-3-methoxyphenylacetonitrile Security Information

• Hazardous Material transportation number：UN 3439
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• HazardClass：IRRITANT, IRRITANT-HARMFUL
• Safety Term：S26-36/37/39
• Risk Phrases：R20/21/22